Cas no 1951440-10-0 (2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride)

• Product Name: 2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride
• CAS No: 1951440-10-0
• MF: C₁₀H₁₄BrClN₂
• MW: 277.588560581207
• MDL: MFCD28656546
• CID: 5039336
• PubChem ID: 118993842
• Update Time: 2026-02-28

2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride
• 2-Bromo-6-(piperidin-4-yl)pyridine hcl
• 2-bromo-6-piperidin-4-ylpyridine;hydrochloride
• 1951440-10-0
• MFCD28656546
• CS-0197664
• 2-Bromo-6-(piperidin-4-yl)pyridinehydrochloride

• MDL： MFCD28656546
• Inchi： 1S/C10H13BrN2.ClH/c11-10-3-1-2-9(13-10)8-4-6-12-7-5-8;/h1-3,8,12H,4-7H2;1H
• InChI Key： HDENSTRDWUFJRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2CCNCC2)=N1.Cl

Computed Properties

• Exact Mass: 276.00289g/mol
• Monoisotopic Mass: 276.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Additional information on 2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride

2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride: A Comprehensive Overview

The compound CAS No. 1951440-10-0, commonly referred to as 2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a bromine atom at the 2-position and a piperidin-4-yl group at the 6-position, with a hydrochloride counterion. Its structure is characterized by the presence of a six-membered aromatic ring (pyridine) and a six-membered saturated ring (piperidine), which contribute to its versatile chemical reactivity and biological activity.

Recent studies have highlighted the importance of 2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride in medicinal chemistry, particularly in the design of bioactive molecules. The bromine substituent at the 2-position plays a crucial role in modulating the electronic properties of the pyridine ring, enhancing its reactivity towards nucleophilic substitution reactions. This makes it an ideal precursor for synthesizing derivatives with diverse functional groups, which can be tailored for specific therapeutic applications.

The piperidin-4-yl group at the 6-position introduces steric bulk and additional hydrogen bonding capabilities, which are essential for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent research has demonstrated that this group can significantly influence the compound's interaction with biological targets, making it a valuable component in drug design.

In terms of synthesis, 2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride is typically prepared via multi-step reactions involving pyridine derivatives and piperidine intermediates. The synthesis process often involves nucleophilic aromatic substitution or coupling reactions, which are optimized to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance the efficiency of these reactions, ensuring scalability for industrial production.

The pharmacological profile of this compound has been extensively studied in recent years. Preclinical studies have shown that it exhibits potent activity against various disease models, including cancer, inflammation, and neurodegenerative disorders. For instance, research published in 2023 demonstrated that 2-Bromo-6-(piperidin-4-yl)pyridine hydrochloride acts as a selective inhibitor of certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical synthesis as an intermediate for constructing complex heterocyclic frameworks. Its ability to undergo various transformations, such as alkylation, acylation, and cyclization reactions, makes it a valuable building block in organic synthesis.

From an environmental perspective, the ecological impact of CAS No. 1951440-10-0 has been evaluated through toxicity studies on aquatic organisms. These studies indicate that while the compound exhibits moderate toxicity at high concentrations, its environmental footprint is manageable when proper safety protocols are followed during handling and disposal.

In conclusion, 2-Bromo-6-(piperidin-4-y)l)pyridine hydrochloride is a versatile compound with significant implications in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological insights, positions it as a promising candidate for future drug development efforts.